(E)-2-methyl-1-(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-2-methyl-1-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H23N3O2/c1-15(12-17-6-4-3-5-7-17)19(23)22-10-8-21(9-11-22)14-18-13-20-24-16(18)2/h3-7,12-13H,8-11,14H2,1-2H3/b15-12+
• InChI Key: LTMHXGSYPCKBRS-NTCAYCPXSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)C(=O)C(=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C=NO1)CN2CCN(CC2)C(=O)/C(=C/C3=CC=CC=C3)/C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of a related compound, “(4-((5-Methylisoxazol-4-yl)methyl)piperazin-1-yl)(5-phenylisoxazol-3-yl)methanone”, is C19H20N4O3. Its molecular weight is 352.394.

Physical And Chemical Properties Analysis

The molecular formula of a related compound, “(1H-indol-5-yl) (4- ( (5-methylisoxazol-4-yl)methyl)piperazin-1-yl)methanone”, is C18H20N4O2. Its molecular weight is 324.38.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Apoptotic Agents : The synthesis of isoxazoline derivatives linked to benzoisothiazoles, similar in structure to the specified compound, has shown potent cytotoxic and antineoplastic activities in mammalian cancer cells, indicating their potential as anticancer and apoptotic agents (Byrappa et al., 2017).
• Antidepressant and Antianxiety Properties : Novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and evaluated for their antidepressant and antianxiety activities, demonstrating the therapeutic potential of such compounds (Kumar et al., 2017).
• Antimicrobial Activities : Research on 1,2,4-Triazole derivatives has revealed good to moderate antimicrobial activities against various microorganisms, showcasing the application of such compounds in addressing bacterial infections (Bektaş et al., 2007).
• Antiviral and Anti-TMV Activities : Urea and thiourea derivatives of piperazine doped with Febuxostat have shown promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity, indicating their utility in agricultural and pharmaceutical fields (Reddy et al., 2013).
• Anti-Tubercular Agents : Compounds incorporating triazoles, indole, and benzisoxazole derivatives linked to piperazine have demonstrated in vitro anti-tubercular activity against Mycobacterium tuberculosis strains, highlighting their potential in treating tuberculosis (Naidu et al., 2016).